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Introduction

Cyclooctadecane (C18H36) is a large-ring cycloalkane with a molecular weight of 252.48
g/mol .[1] Its thermal properties are of significant interest in various fields, including its use as a
phase-change material (PCM) for thermal energy storage and as a component in
pharmaceutical formulations. Differential Scanning Calorimetry (DSC) and Thermogravimetric
Analysis (TGA) are powerful analytical techniques used to characterize the thermal behavior of
materials. DSC measures the heat flow associated with thermal transitions as a function of
temperature, providing information on melting, crystallization, and other phase changes. TGA
measures the change in mass of a sample as a function of temperature, offering insights into
thermal stability and decomposition. This application note provides a detailed protocol for the
thermal analysis of cyclooctadecane using DSC and TGA.

Quantitative Data Summary

The thermal properties of cyclooctadecane have been determined through various studies.
The key quantitative data are summarized in the table below for easy reference and
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comparison.
Thermal Event  Parameter Value Unit Reference
] Onset
Melting ~72.85 °C [1]
Temperature
Peak
Melting Temperature 73 °C [1]
(Tfus)
) Enthalpy of
Melting ] 9.87 kJ/mol [1]
Fusion (AfusH)
- Onset -
Decomposition Not specified °C
Temperature
Decomposition Mass Loss Not specified %

Note: The melting point is reported as 346 K (72.85 °C) in the NIST WebBook.[1] The enthalpy
of fusion is also reported as 9.87 kJ/mol.[1]

Experimental Protocols
Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the melting point and enthalpy of fusion of cyclooctadecane.
Instrumentation: A calibrated differential scanning calorimeter.

Materials:

e Cyclooctadecane (high purity)

¢ Aluminum DSC pans and lids

o An empty, hermetically sealed aluminum pan as a reference

Procedure:
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o Sample Preparation: Accurately weigh 3-5 mg of cyclooctadecane into a standard
aluminum DSC pan.

o Encapsulation: Hermetically seal the pan to prevent any loss of sample due to sublimation.

o Reference Pan: Prepare an empty, hermetically sealed aluminum pan to be used as the
reference.

e Instrument Setup:

o Place the sample pan and the reference pan into the DSC cell.

o Purge the cell with a dry, inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

e Thermal Program:
o Equilibrate the sample at 25 °C.
o Ramp the temperature from 25 °C to 100 °C at a heating rate of 10 °C/min.
o Hold at 100 °C for 2 minutes to ensure complete melting.

o Cool the sample from 100 °C to 25 °C at a cooling rate of 10 °C/min to observe
crystallization.

o Data Analysis:

o Determine the onset temperature and the peak temperature of the endothermic melting
peak from the heating curve.

o Calculate the enthalpy of fusion (in J/g) by integrating the area of the melting peak.

Thermogravimetric Analysis (TGA) Protocol

Objective: To evaluate the thermal stability and decomposition profile of cyclooctadecane.
Instrumentation: A calibrated thermogravimetric analyzer.

Materials:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b14757594/docs?utm_src=pdf-body#thermal-analysis-of-cyclooctadecane-using-dsc-and-tga-an-application-note
https://www.benchchem.com/product/b14757594/docs?utm_src=pdf-body#thermal-analysis-of-cyclooctadecane-using-dsc-and-tga-an-application-note
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14757594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Cyclooctadecane (high purity)
e TGA sample pans (e.g., alumina or platinum)
Procedure:

Sample Preparation: Place 5-10 mg of cyclooctadecane into a TGA sample pan.

e Instrument Setup:
o Place the sample pan onto the TGA balance.

o Purge the furnace with a dry, inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50
mL/min) to prevent oxidative decomposition.

e Thermal Program:

o Equilibrate the sample at 30 °C.

o Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.
e Data Analysis:

o Record the mass of the sample as a function of temperature.

o Determine the onset temperature of decomposition, which is the temperature at which
significant mass loss begins.

o Analyze the TGA curve to identify the temperature ranges of different decomposition steps
and the percentage of mass loss at each step.

o The derivative of the TGA curve (DTG curve) can be used to determine the temperatures
of the maximum rates of decomposition.

Visualizations
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Caption: Experimental Workflow for Thermal Analysis of Cyclooctadecane.
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Caption: Relationship between Thermal Events and Physical States of Cyclooctadecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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